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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B15556278

For researchers, scientists, and drug development professionals, the selection of appropriate
dyes and markers is critical for experimental accuracy and reproducibility. This guide provides
an objective comparison of the lightfastness of Disperse Red 17 against other commercially

available red disperse dyes, supported by standardized experimental data.

Disperse Red 17, a monoazo dye, finds application in the dyeing of synthetic fibers such as
polyester, polyamide, and acetate.[1] Its performance, particularly its resistance to fading upon
exposure to light, is a critical factor for many applications. This guide benchmarks the
lightfastness of Disperse Red 17 against other red disperse dyes to provide a clear
comparison for informed decision-making in research and development.

Quantitative Lightfastness Data

The lightfastness of disperse dyes is commonly evaluated using the Blue Wool Scale, with
ratings from 1 (very poor) to 8 (excellent), in accordance with ISO and AATCC standards.[2][3]
The following table summarizes the lightfastness ratings of Disperse Red 17 and other
selected red disperse dyes on polyester, a common substrate in textile applications.
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Lightfastness

Dye Name C.l. Name CAS Number Rating (Blue Wool
Scale)

Disperse Red 17 11210 3179-89-3 4[1]

Disperse Red 1 11110 2872-52-8 4-5[4]

Disperse Red 60 60756 17418-58-5 6-7[4]

Disperse Red 167 - 61968-52-3 7-8[4]

Experimental Protocols

The lightfastness data presented in this guide is based on standardized testing methodologies,
primarily ISO 105-B02 and AATCC Test Method 16.3. These methods ensure comparability and

reproducibility of results.

Lightfastness Testing (ISO 105-B02 /| AATCC TM 16.3)

Principle: This test evaluates the resistance of the color of textiles to the action of an artificial
light source that simulates natural daylight (D65) using a xenon arc lamp.[4]

Apparatus:

e Xenon arc lamp apparatus

» Blue Wool standards (rated 1-8)[4]

» Grey Scale for assessing color change[4]
Procedure:

» A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool
standards.[4]

o The samples and standards are exposed to the light from the xenon arc lamp under
controlled conditions of temperature and humidity.[4]
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e The exposure is continued until a specified amount of fading has occurred on the test
specimen or the standards.[4]

e The lightfastness of the specimen is assessed by comparing the change in its color with that
of the Blue Wool standards. The rating is the number of the Blue Wool standard that exhibits
a similar degree of fading.[4]

Experimental Workflow for Lightfastness Testing
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Workflow for determining textile lightfastness.

Logical Framework for Dye Selection
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Define Application Requirements

Required Lightfastness?

High (6-8) Moderate (4-5)

Select Dyes like
Disperse Red 17 or 1

Select Dyes like

Disperse Red 167 or 60 Low (1-3)

Re-evaluate Dye Choice or Application
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Decision tree for disperse dye selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. worlddyevariety.com [worlddyevariety.com]
» 2. Blue Wool Scale - Wikipedia [en.wikipedia.org]

+ 3. Materials Technology Limited [drb-mattech.co.uk]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15556278?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556278?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-17.html
https://en.wikipedia.org/wiki/Blue_Wool_Scale
http://www.drb-mattech.co.uk/uv%20blue%20wool.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 4. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Disperse Red 17: A Comparative Lightfastness Analysis
Against Industry Benchmarks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556278#benchmarking-the-lightfastness-of-
disperse-red-17-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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